![molecular formula C24H22N4O4 B2694773 N-(benzo[d][1,3]dioxol-5-ylmethyl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide CAS No. 921514-42-3](/img/structure/B2694773.png)
N-(benzo[d][1,3]dioxol-5-ylmethyl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(benzo[d][1,3]dioxol-5-ylmethyl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide is a useful research compound. Its molecular formula is C24H22N4O4 and its molecular weight is 430.464. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiallergic Activity
Research into compounds structurally related to N-(benzo[d][1,3]dioxol-5-ylmethyl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide has demonstrated significant antiallergic activity. For example, studies on antianaphylactic agents have led to the synthesis of antiallergic 5-oxo-5H-[1]benzopyrano[2,3-b]pyridines, which exhibit potent antiallergic activity in animal models, showing potential for clinical applications in allergy treatment (Nohara et al., 1985).
Anti-Cancer and Anti-Metastasis
Compounds with structural similarities to this compound have shown promise in cancer research, particularly in inhibiting tumor metastasis. Virtual screening targeting the urokinase receptor led to the discovery of compounds that inhibit breast cancer cell invasion, migration, and adhesion, indicating potential therapeutic applications for cancer treatment (Wang et al., 2011).
Antimicrobial Activity
Research on pyrazole derivatives, including those structurally related to this compound, has identified potential antimicrobial applications. Synthesis and evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents suggest that these compounds possess promising antibacterial and antifungal activities, with implications for the development of new antimicrobial drugs (Rahmouni et al., 2016).
Antifungal Activity
Studies on synthetic pyrazole derivatives have explored their growth-inhibiting effects on various phytopathogenic fungi, showcasing the potential of these compounds in agricultural applications to protect crops from fungal diseases (Vicentini et al., 2007).
Mechanism of Action
Action Environment
Environmental factors play a role in drug efficacy and stability. pH, temperature, and other conditions impact its behavior. Stability studies would reveal how it responds to light, humidity, and other external factors.
Remember, this analysis relies on extrapolation and educated hypotheses. For precise insights, further experimental studies are needed. 🧪🔬
: Wu, Z. L., Fang, Y. L., Tang, Y. T., Xiao, M. W., Ye, J., Li, G. X., & Hu, A. X. (2016). Synthesis and antitumor evaluation of 5-(benzo[d][1,3]dioxol-5-ylmethyl)-4-(tert-butyl)-N-arylthiazol-2-amines. MedChemComm, 7(9), 1708–1715. Link
properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-3-oxo-2-phenyl-5-propylpyrazolo[4,3-c]pyridine-7-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N4O4/c1-2-10-27-13-18(23(29)25-12-16-8-9-20-21(11-16)32-15-31-20)22-19(14-27)24(30)28(26-22)17-6-4-3-5-7-17/h3-9,11,13-14H,2,10,12,15H2,1H3,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBPMFZVGFRHBPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)NCC4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.